N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)butyramide N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)butyramide
Brand Name: Vulcanchem
CAS No.: 921834-31-3
VCID: VC7395932
InChI: InChI=1S/C19H28N2O3/c1-6-7-17(22)20-14-8-9-15-16(10-14)24-12-19(4,5)18(23)21(15)11-13(2)3/h8-10,13H,6-7,11-12H2,1-5H3,(H,20,22)
SMILES: CCCC(=O)NC1=CC2=C(C=C1)N(C(=O)C(CO2)(C)C)CC(C)C
Molecular Formula: C19H28N2O3
Molecular Weight: 332.444

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)butyramide

CAS No.: 921834-31-3

Cat. No.: VC7395932

Molecular Formula: C19H28N2O3

Molecular Weight: 332.444

* For research use only. Not for human or veterinary use.

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)butyramide - 921834-31-3

Specification

CAS No. 921834-31-3
Molecular Formula C19H28N2O3
Molecular Weight 332.444
IUPAC Name N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]butanamide
Standard InChI InChI=1S/C19H28N2O3/c1-6-7-17(22)20-14-8-9-15-16(10-14)24-12-19(4,5)18(23)21(15)11-13(2)3/h8-10,13H,6-7,11-12H2,1-5H3,(H,20,22)
Standard InChI Key QPPMDWHSHGNNJL-UHFFFAOYSA-N
SMILES CCCC(=O)NC1=CC2=C(C=C1)N(C(=O)C(CO2)(C)C)CC(C)C

Introduction

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b] oxazepin-8-yl)butyramide is a complex organic compound that belongs to the class of amides, specifically derived from the oxazepine and butyric acid moieties. This compound is of interest in medicinal chemistry due to its potential biological activities, which are often associated with compounds containing oxazepine rings.

Synthesis and Characterization

The synthesis of such compounds typically involves the reaction of the oxazepine core with butyric acid or its derivatives. The process may involve several steps, including the formation of the oxazepine ring and subsequent amide bond formation. Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the structure and purity of the compound.

Synthesis Steps

  • Formation of the Oxazepine Core: This involves the synthesis of the tetrahydrobenzo[b] oxazepine ring, which can be achieved through various methods involving condensation reactions.

  • Amide Bond Formation: The oxazepine core is then reacted with butyric acid or its derivatives to form the amide bond, typically using coupling agents.

Biological Activities and Potential Applications

Compounds with similar structures, particularly those containing oxazepine rings, have shown diverse biological activities, including antimicrobial and anticancer properties. The presence of the butyramide moiety may contribute to additional biological effects, such as influencing metabolic pathways or acting as a prodrug.

Potential Therapeutic Uses

  • Antimicrobial Agents: Oxazepine derivatives have been studied for their activity against various bacterial strains.

  • Anticancer Agents: Some oxazepine compounds exhibit potential anticancer properties, although specific data on this compound is not available.

Data Table: Comparison of Related Compounds

CompoundMolecular FormulaMolecular WeightBiological Activity
N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b] oxazepin-8-yl)-4-propylbenzenesulfonamideC24_{24}H32_{32}N2_{2}O4_{4}S444.6 g/molPotential medicinal applications
N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b] oxazepin-8-yl)-3,4-dimethoxybenzamideC24_{24}H28_{28}N2_{2}O5_{5}402.442 g/molAntimicrobial and anticancer potential
N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b] oxazepin-8-yl)butyramideC21_{21}H30_{30}N2_{2}O3_{3}Not specifiedPotential therapeutic applications

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